Cas no 2156417-44-4 (5-(oxolan-3-ylsulfanyl)methylfuran-2-carboxylic acid)

• Product Name: 5-(oxolan-3-ylsulfanyl)methylfuran-2-carboxylic acid
• CAS No: 2156417-44-4
• MF: C₁₀H₁₂O₄S
• MW: 228.264882087708
• CID: 5999703
• PubChem ID: 165520809
• Update Time: 2025-11-01

5-(oxolan-3-ylsulfanyl)methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(oxolan-3-ylsulfanyl)methylfuran-2-carboxylic acid
• 2156417-44-4
• 5-[(oxolan-3-ylsulfanyl)methyl]furan-2-carboxylic acid
• EN300-1277598

• Inchi： 1S/C10H12O4S/c11-10(12)9-2-1-7(14-9)6-15-8-3-4-13-5-8/h1-2,8H,3-6H2,(H,11,12)
• InChI Key： KRHYJDFIIKFLHD-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(C(=O)O)O1)C1COCC1

Computed Properties

• Exact Mass: 228.04563003g/mol
• Monoisotopic Mass: 228.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 85Ų

Additional information on 5-(oxolan-3-ylsulfanyl)methylfuran-2-carboxylic acid

5-(Oxolan-3-ylsulfanyl)methylfuran-2-carboxylic Acid: A Comprehensive Overview

5-(Oxolan-3-ylsulfanyl)methylfuran-2-carboxylic acid (CAS No. 2156417-44-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 5-(oxolan-3-ylsulfanyl)methylfuran-2-carboxylic acid.

Chemical Structure and Properties

5-(Oxolan-3-ylsulfanyl)methylfuran-2-carboxylic acid is a heterocyclic compound with a furan ring and a sulfanyl group attached to an oxolane moiety. The molecular formula of this compound is C₁₀H₁₄O₄S, and its molecular weight is approximately 226.27 g/mol. The presence of the furan ring and the sulfanyl group imparts unique chemical properties to this molecule, making it highly versatile in various chemical reactions.

The compound exhibits good solubility in polar solvents such as methanol and dimethyl sulfoxide (DMSO), which facilitates its use in both laboratory-scale experiments and industrial applications. Additionally, the carboxylic acid functional group provides the molecule with acidic properties, allowing it to participate in acid-base reactions and form salts with various cations.

Synthesis Methods

The synthesis of 5-(oxolan-3-ylsulfanyl)methylfuran-2-carboxylic acid has been extensively studied, and several methods have been reported in the literature. One of the most common approaches involves the reaction of 3-sulfanyloxolan with 5-methylfuran-2-carboxylic acid chloride in the presence of a base such as triethylamine. This method yields high purity products with good yields, making it suitable for large-scale production.

An alternative synthetic route involves the coupling of 3-sulfanyloxolan with 5-bromomethylfuran-2-carboxylic acid using a palladium-catalyzed cross-coupling reaction. This method offers excellent regioselectivity and functional group tolerance, allowing for the synthesis of a wide range of derivatives.

Biological Activities and Therapeutic Potential

5-(Oxolan-3-ylsulfanyl)methylfuran-2-carboxylic acid has been investigated for its biological activities, particularly in the context of its potential therapeutic applications. Recent studies have shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

In vitro studies have demonstrated that 5-(oxolan-3-ylsulfanyl)methylfuran-2-carboxylic acid can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. These findings suggest that the compound may modulate immune responses and reduce inflammation at the cellular level.

Beyond its anti-inflammatory properties, 5-(oxolan-3-ylsulfanyl)methylfuran-2-carboxylic acid has also shown potential as an antioxidant agent. The presence of the sulfanyl group in the molecule may contribute to its ability to scavenge free radicals and protect cells from oxidative stress. This property makes it a valuable candidate for the prevention and treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Clinical Trials and Future Prospects

The promising preclinical results of 5-(oxolan-3-ylsulfanyl)methylfuran-2-carboxylic acid have led to increased interest in its clinical evaluation. Several phase I clinical trials are currently underway to assess the safety and pharmacokinetics of this compound in human subjects. Preliminary data from these trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported.

In addition to its potential as a standalone therapeutic agent, 5-(oxolan-3-ylsulfanyl)methylfuran-2-carboxylic acid may also be used in combination with other drugs to enhance their efficacy or reduce side effects. For example, combining this compound with nonsteroidal anti-inflammatory drugs (NSAIDs) may provide synergistic anti-inflammatory effects while minimizing gastrointestinal toxicity.

Conclusion

5-(Oxolan-3-ylsulfanyl)methylfuran-2-carboxylic acid (CAS No. 2156417-44-4) is a multifaceted compound with a unique chemical structure that offers significant potential in various therapeutic applications. Its anti-inflammatory and antioxidant properties make it a valuable candidate for the treatment of inflammatory diseases and oxidative stress-related conditions. Ongoing clinical trials will further elucidate its safety profile and therapeutic efficacy, paving the way for its potential use in clinical practice.